Cas no 24630-93-1 (3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-(4-methoxyphenyl)-)

3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-(4-methoxyphenyl)- structure
24630-93-1 structure
Product Name:3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-(4-methoxyphenyl)-
CAS No:24630-93-1
MF:C10H11N3O2
MW:205.213241815567
CID:1422113
PubChem ID:13141237
Update Time:2025-04-20

3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-(4-methoxyphenyl)- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 5-amino-2,4-dihydro-2-(4-methoxyphenyl)-
    • 5-amino-2-(4-methoxyphenyl)-4H-pyrazol-3-one
    • 3-amino-1-(4-methoxyphenyl)-1H-pyrazol-5(4H)-one
    • AKOS002316020
    • STK263302
    • DTXSID70521272
    • 5-amino-2-(4-methoxyphenyl)-2,4-dihydro-3H-pyrazol-3-one
    • 24630-93-1
    • Inchi: 1S/C10H11N3O2/c1-15-8-4-2-7(3-5-8)13-10(14)6-9(11)12-13/h2-5H,6H2,1H3,(H2,11,12)
    • InChI Key: JOSOROFXSKQGSW-UHFFFAOYSA-N
    • SMILES: O=C1CC(N)=NN1C1C=CC(=CC=1)OC

Computed Properties

  • Exact Mass: 205.08523
  • Monoisotopic Mass: 205.085126602g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 282
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.3
  • Topological Polar Surface Area: 67.9Ų

Experimental Properties

  • PSA: 67.92
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